(1R,2R)-N,N'-Bis-Boc-cyclohexane-1,2-diamine

• IUPAC Name: tert-butyl N-[(1R,2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexyl]carbamate
• InChI: InChI=1S/C16H30N2O4/c1-15(2,3)21-13(19)17-11-9-7-8-10-12(11)18-14(20)22-16(4,5)6/h11-12H,7-10H2,1-6H3,(H,17,19)(H,18,20)/t11-,12-/m1/s1
• InChI Key: VHCGSTKNYQISER-VXGBXAGGSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCCCC1NC(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1CCCC[C@H]1NC(=O)OC(C)(C)C
• Molecular Formula: C16H30N2O4
• DSSTOX Substance ID: DTXSID40680047
• Molecular Weight: 314.42 g/mol
• CAS RN: 345905-88-6

Description

“(1R,2R)-N,N’-Bis-Boc-cyclohexane-1,2-diamine” is a chemical compound used in scientific research. It has a molecular formula of C16H30N2O4.

Molecular Structure Analysis

The molecule contains a total of 52 bonds. There are 22 non-H bonds, 2 multiple bonds, 6 rotatable bonds, 2 double bonds, 1 six-membered ring, and 2 (thio-) carbamate(s) (aliphatic). The molecular weight of “(1R,2R)-N,N’-Bis-Boc-cyclohexane-1,2-diamine” is determined by the sum of the atomic weights of each constituent element multiplied by the number of atoms.

Scientific Research Applications

Optical Materials and Luminescent Properties

• Luminescent Properties for Optical Materials : Cheng et al. (2013) discovered that chiral mononuclear and one-dimensional cadmium(II) complexes constructed with (1R,2R)-N,N'-Bis-Boc-cyclohexane-1,2-diamine derivatives exhibit luminescent properties, suggesting potential applications as optical materials (Cheng et al., 2013).

Synthesis and Characterization

• Synthesis and Structural Analysis : Guillaume et al. (2017) synthesized and characterized N,N'-Bis(3-nitrophenylmethylene)-cyclohexane-1,2-diamine, exploring its crystalline structure and hydrogen bonding (Guillaume et al., 2017).
• Organocatalysts and Chiral Ligands : Tsygankov et al. (2016) focused on synthesizing N,N′-dialkylated derivatives of (1R,2R)-cyclohexane-1,2-diamine for use as organocatalysts and chiral ligands in various chemical syntheses (Tsygankov et al., 2016).

Application in Complex Formation and Catalysis

• Metal Complexes and Catalysis : Karamé et al. (2003) studied the synthesis of new chiral tetradentate N4 Schiff bases from (1R,2R)-cyclohexane-1,2-diamine and their application as ligands for metal complexes, potentially useful in homogeneous asymmetric catalysis (Karamé et al., 2003).
• Asymmetric Transfer Hydrogenation : Cortez et al. (2009) developed C2-symmetric bis(sulfonamide) ligands derived from (1R,2R)-cyclohexane-1,2-diamine, used in the asymmetric transfer hydrogenation of acetophenone, indicating potential for catalysis applications (Cortez et al., 2009).

Molecular Structure and Analysis

• X-Ray Crystallography and Superstructure Formation : Hanessian et al. (2008) used trans (1R,2R)-diaminocyclohexane as a semirigid vicinal diamine to anchor N-protected tripeptides, resulting in a helical open-ended tubular superstructure as revealed by X-ray crystallography (Hanessian et al., 2008).

Advanced Materials and Chirality

• Circular Dichroism and Host-Guest Systems : Brahma et al. (2014) explored chiral tweezer-diamine complexes with extended chiral substrates, demonstrating significant circular dichroism, which is key in studying molecular chirality and potential applications in advanced materials (Brahma et al., 2014).